BENGHE Foundational & Exploratory

Check Availability & Pricing

(S)-3-(Methylsulfonyl)pyrrolidine molecular
weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (S)-3-(Methylsulfonyl)pyrrolidine

Cat. No.: B1328561

Technical Guide: (S)-3-
(Methylsulfonyl)pyrrolidine

This technical guide provides an overview of the chemical properties of (S)-3-
(Methylsulfonyl)pyrrolidine, including its molecular weight and formula. Due to the limited
availability of specific experimental data in the public domain for this compound, this guide also
presents a representative synthetic workflow and a generalized experimental protocol relevant
to its chemical class.

Chemical Identity and Properties

(S)-3-(Methylsulfonyl)pyrrolidine is a heterocyclic organic compound. The pyrrolidine ring is
a common structural motif in many biologically active molecules and pharmaceuticals.[1][2][3]
[4] The methylsulfonyl group can influence the compound's polarity and ability to act as a
hydrogen bond acceptor, which can be crucial for its interaction with biological targets.

Below is a summary of the key molecular data for (S)-3-(Methylsulfonyl)pyrrolidine.
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Parameter Value Reference
Molecular Formula C5H11NO2S [5]
Molecular Weight 149.21 g/mol [5]
CAS Number 290328-57-3 [5]

Representative Synthetic Workflow

Specific synthesis protocols for (S)-3-(Methylsulfonyl)pyrrolidine are not readily available in
published literature. However, a general synthetic route for similar substituted pyrrolidines can
be conceptualized based on common organic synthesis methodologies for related structures. A
plausible multi-step synthesis starting from a chiral precursor is outlined below. This workflow is
a representative example and not a depiction of a validated process for this specific molecule.
A common strategy involves starting with a readily available chiral molecule, such as (R)-3-
hydroxypyrrolidine, followed by protection of the amine, activation of the hydroxyl group, and
subsequent nucleophilic substitution.
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Step 1: Protection

(R)-3-Hydroxypyrrolidine

Reagent

N-Protection (e.g., with Boc anhydride)

N-Boc-(R)-3-hydroxypyrrolidine

Step 2: Sulfonylation

Intermediate

Sulfonylation (e.g., with Methanesulfonyl Chloride)

N-Boc-(R)-3-(methylsulfonyloxy)pyrrolidine

Step 3: Nucleophilic Substitution & Deprotection

Intermediate

Deprotection (e.g., with acid)

(S)-3-(Methylsulfonyl)pyrrolidine

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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